Cas no 898772-03-7 ([3-(azetidin-1-ylmethyl)phenyl]-(4-chloro-2-fluorophenyl)methanone)

• Product Name: [3-(azetidin-1-ylmethyl)phenyl]-(4-chloro-2-fluorophenyl)methanone
• CAS No: 898772-03-7
• MF: C₁₇H₁₅ClFNO
• MW: 303.758507013321
• MDL: MFCD03842102
• CID: 1945383
• PubChem ID: 24724876
• Update Time: 2025-04-21

[3-(azetidin-1-ylmethyl)phenyl]-(4-chloro-2-fluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• [3-(azetidin-1-ylmethyl)phenyl]-(4-chloro-2-fluorophenyl)methanone
• 3'-AZETIDIN-1-YLMETHYL-4-CHLORO-2-FLUOROBENZOPHENONE
• CTK5G5243
• AG-H-65331
• 3'-azetidinomethyl-4-chloro-2-fluorobenzophenone
• DTXSID40643273
• MFCD03842102
• 898772-03-7
• SB51661
• (3-(Azetidin-1-ylmethyl)phenyl)(4-chloro-2-fluorophenyl)methanone
• AKOS016020567
• {3-[(Azetidin-1-yl)methyl]phenyl}(4-chloro-2-fluorophenyl)methanone
• 1-{[3-(4-CHLORO-2-FLUOROBENZOYL)PHENYL]METHYL}AZETIDINE
• [3-(1-Azetidinylmethyl)phenyl](4-chloro-2-fluorophenyl)methanone

• MDL： MFCD03842102
• Inchi： 1S/C17H15ClFNO/c18-14-5-6-15(16(19)10-14)17(21)13-4-1-3-12(9-13)11-20-7-2-8-20/h1,3-6,9-10H,2,7-8,11H2
• InChI Key： KOBORHGWJRAWJO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C(C1=CC=CC(=C1)CN1CCC1)=O

Computed Properties

• Exact Mass: 303.08300
• Monoisotopic Mass: 303.0826200Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.85370